![molecular formula C9H14N2O B6219442 hexahydro-1'H-spiro[cyclopropane-1,3'-pyrrolo[1,2-a]pyrimidin]-4'-one CAS No. 2751621-35-7](/img/no-structure.png)
hexahydro-1'H-spiro[cyclopropane-1,3'-pyrrolo[1,2-a]pyrimidin]-4'-one
Overview
Description
Hexahydro-1'H-spiro[cyclopropane-1,3'-pyrrolo[1,2-a]pyrimidin]-4'-one (HSPCPP) is a synthetic organic compound that has been used in a variety of scientific research applications. HSPCPP is a member of the pyrrolo[1,2-a]pyrimidine family of compounds and is characterized by its cyclopropane ring and its four nitrogen atoms. HSPCPP has been used in the synthesis of a variety of compounds and has been studied for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of hexahydro-1'H-spiro[cyclopropane-1,3'-pyrrolo[1,2-a]pyrimidin]-4'-one is not yet fully understood. However, it is believed that this compound acts as an inhibitor of the enzyme phosphodiesterase 4 (PDE4). Inhibition of PDE4 results in increased levels of cyclic adenosine monophosphate (cAMP), which is involved in a variety of cellular processes, including the regulation of gene expression and cell signaling.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to act as an inhibitor of the enzyme phosphodiesterase 4 (PDE4). Inhibition of PDE4 results in increased levels of cyclic adenosine monophosphate (cAMP), which is involved in a variety of cellular processes, including the regulation of gene expression and cell signaling. In addition, this compound has been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
Hexahydro-1'H-spiro[cyclopropane-1,3'-pyrrolo[1,2-a]pyrimidin]-4'-one has several advantages and limitations for lab experiments. One of the advantages of using this compound is that it is a relatively stable compound and can be stored for long periods of time. Additionally, this compound is relatively easy to synthesize and is available from a variety of sources. However, this compound is a relatively small molecule and can be difficult to work with in lab experiments.
Future Directions
There are a variety of potential future directions for research on hexahydro-1'H-spiro[cyclopropane-1,3'-pyrrolo[1,2-a]pyrimidin]-4'-one. These include further research into its potential therapeutic applications, including its ability to act as an inhibitor of the enzyme phosphodiesterase 4 (PDE4). Additionally, further research into its anti-inflammatory and anti-cancer properties could be beneficial. Finally, further research into the synthesis of this compound and its use in the synthesis of other compounds could be beneficial.
Synthesis Methods
Hexahydro-1'H-spiro[cyclopropane-1,3'-pyrrolo[1,2-a]pyrimidin]-4'-one can be synthesized using a variety of methods, including the use of cyclopropyl bromide and pyrrolo[1,2-a]pyrimidine. The reaction begins with the formation of a cyclopropyl bromide intermediate. This is followed by a reaction between the cyclopropyl bromide and pyrrolo[1,2-a]pyrimidine, which results in the formation of a cyclopropane ring. The reaction is then completed by the addition of a base, such as sodium hydroxide, and the final product is this compound.
Scientific Research Applications
Hexahydro-1'H-spiro[cyclopropane-1,3'-pyrrolo[1,2-a]pyrimidin]-4'-one has been used in a variety of scientific research applications. It has been studied for its potential therapeutic applications, including its ability to act as an inhibitor of the enzyme phosphodiesterase 4 (PDE4). In addition, this compound has been studied for its potential anti-inflammatory and anti-cancer properties. This compound has also been used in the synthesis of a variety of compounds, including peptides, peptidomimetics, and small molecules.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for hexahydro-1'H-spiro[cyclopropane-1,3'-pyrrolo[1,2-a]pyrimidin]-4'-one involves the cyclization of a cyclopropane ring with a pyrrolopyrimidine ring. The spirocyclic compound is then formed by the addition of a ketone group to the pyrrolopyrimidine ring.", "Starting Materials": [ "2,4-dichloro-5-nitropyrimidine", "ethyl 2-(cyclopropylamino)acetate", "sodium hydride", "ethyl acetate", "methanol", "sodium borohydride", "acetic acid", "sodium hydroxide", "acetic anhydride", "pyridine" ], "Reaction": [ "Step 1: Reduction of 2,4-dichloro-5-nitropyrimidine with sodium borohydride in methanol to form 2,4-dichloro-5-amino-pyrimidine.", "Step 2: Alkylation of 2,4-dichloro-5-amino-pyrimidine with ethyl 2-(cyclopropylamino)acetate in the presence of sodium hydride in ethyl acetate to form 2-(cyclopropylamino)-5-ethyl-6-(2,4-dichloro-5-pyrimidinyl)pyrimidin-4(3H)-one.", "Step 3: Cyclization of 2-(cyclopropylamino)-5-ethyl-6-(2,4-dichloro-5-pyrimidinyl)pyrimidin-4(3H)-one with acetic anhydride and pyridine to form 6-(2,4-dichloro-5-pyrimidinyl)-5-ethyl-2-(cyclopropylamino)-7,8-dihydro-4H-pyrrolo[1,2-a]pyrimidin-4-one.", "Step 4: Addition of a ketone group to 6-(2,4-dichloro-5-pyrimidinyl)-5-ethyl-2-(cyclopropylamino)-7,8-dihydro-4H-pyrrolo[1,2-a]pyrimidin-4-one with acetic acid and sodium hydroxide to form hexahydro-1'H-spiro[cyclopropane-1,3'-pyrrolo[1,2-a]pyrimidin]-4'-one." ] } | |
| 2751621-35-7 | |
Molecular Formula |
C9H14N2O |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
